Cas no 50764-82-4 (1-Naphthalenesulfonicacid, 6-diazo-5,6-dihydro-5-oxo-, 4'-(1-methylethyl)[1,1'-biphenyl]yl ester(9CI))

• Product name: 1-Naphthalenesulfonicacid, 6-diazo-5,6-dihydro-5-oxo-, 4'-(1-methylethyl)[1,1'-biphenyl]yl ester(9CI)
• CAS No: 50764-82-4
• MF: C₂₅H₂₀N₂O₄S
• MW: 444.502305030823
• CID: 369518
• PubChem ID: 6452252

1-Naphthalenesulfonicacid, 6-diazo-5,6-dihydro-5-oxo-, 4'-(1-methylethyl)[1,1'-biphenyl]yl ester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 6-diazo-5,6-dihydro-5-oxo-, 4'-(1-methylethyl)[1,1'-biphenyl]yl ester(9CI)
• 2-diazonio-5-[2-(4-propan-2-ylphenyl)phenoxy]sulfonylnaphthalen-1-olate
• 4'-(isopropyl)[1,1'-biphenyl]yl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate
• 2-diazonio-5-({[4'-(1-methylethyl)biphenyl-2-yl]oxy}sulfonyl)naphthalen-1-olate
• 4'-(Isopropyl)(1,1'-biphenyl)yl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate
• EINECS 256-750-6
• 4'-(Isopropyl)[1,1'-biphenyl]yl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulfonate
• 50764-82-4
• DTXSID00198799
• NS00032139

• Inchi： InChI=1S/C25H20N2O4S/c1-16(2)17-10-12-18(13-11-17)19-6-3-4-8-23(19)31-32(29,30)24-9-5-7-21-20(24)14-15-22(27-26)25(21)28/h3-16H,1-2H3
• InChI Key： JUWUIAQZIZUONO-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=C(C=C1)C2=CC=CC=C2OS(=O)(=O)C3=CC=CC4=C3C=CC(=C4[O-])[N+]#N

Computed Properties

• Exact Mass: 444.1145
• Monoisotopic Mass: 444.114378
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 103
• Surface Charge: 0
• XLogP3: 8

Experimental Properties

• PSA: 96.84